Cas no 1616-52-0 (1,3-Benzenediol, 4-(2-propenyl)-)
1616-52-0 structure
Product Name:1,3-Benzenediol, 4-(2-propenyl)-
CAS No:1616-52-0
MF:C9H10O2
MW:150.174502849579
CID:1341403
PubChem ID:13898113
Update Time:2025-04-20
1,3-Benzenediol, 4-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 4-(2-propenyl)-
- 4-allylbenzene-1,3-diol
- 4-prop-2-enylbenzene-1,3-diol
- SCHEMBL69697
- 1,3-Benzenediol, 4-(2-propen-1-yl)-
- 4-(Prop-2-en-1-yl)benzene-1,3-diol
- 1616-52-0
- 4-allylresorcinol
- DTXSID60552015
- DA-19922
- AKOS015995592
-
- Inchi: 1S/C9H10O2/c1-2-3-7-4-5-8(10)6-9(7)11/h2,4-6,10-11H,1,3H2
- InChI Key: VXUCMXVCGIAHHR-UHFFFAOYSA-N
- SMILES: OC1C=C(C=CC=1CC=C)O
Computed Properties
- Exact Mass: 150.0681
- Monoisotopic Mass: 150.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,3-Benzenediol, 4-(2-propenyl)- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
1616-52-0 (1,3-Benzenediol, 4-(2-propenyl)-) Related Products
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